Cas no 2228152-00-7 (5-(2-methylbutan-2-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(2-methylbutan-2-yl)-1,2-oxazol-4-amine
• CAS No: 2228152-00-7
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6593046
• PubChem ID: 165879927
• Update Time: 2025-05-19

5-(2-methylbutan-2-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylbutan-2-yl)-1,2-oxazol-4-amine
• 2228152-00-7
• EN300-1752049

• Inchi： 1S/C8H14N2O/c1-4-8(2,3)7-6(9)5-10-11-7/h5H,4,9H2,1-3H3
• InChI Key： CSXDYJCEQCPOLR-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C(C)(C)CC

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52Ų

Additional information on 5-(2-methylbutan-2-yl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(2-methylbutan-2-yl)-1,2-oxazol-4-amine (CAS No. 2228152-00-7)

The compound 5-(2-methylbutan-2-yl)-1,2-oxazol-4-amine, identified by its CAS number 2228152-00-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This oxazole derivative is characterized by its unique structural features, including a 2-methylbutan-2-yl substituent and an amine functional group at the 4-position of the oxazole ring. Its molecular framework makes it a promising candidate for various applications, particularly in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 5-(2-methylbutan-2-yl)-1,2-oxazol-4-amine has surged due to their versatility in medicinal chemistry. Researchers are increasingly exploring its potential as a building block for designing novel therapeutics, especially in areas such as anti-inflammatory and antimicrobial agents. The compound's oxazole core is known for its bioisosteric properties, which can enhance the pharmacokinetic profiles of drug candidates. This aligns with the growing trend of structure-activity relationship (SAR) studies in modern drug development.

From a synthetic chemistry perspective, CAS 2228152-00-7 exemplifies the importance of regioselective functionalization in heterocyclic systems. Its synthesis often involves multistep organic reactions, including cyclization and amination, which are critical topics in contemporary organic synthesis discussions. The compound's amine group also offers opportunities for further derivatization, making it a valuable intermediate in high-throughput screening libraries. This aspect is particularly relevant to researchers focusing on fragment-based drug design.

The agrochemical industry has also shown interest in 5-(2-methylbutan-2-yl)-1,2-oxazol-4-amine due to its potential as a crop protection agent. With the global push toward sustainable agriculture, there is a heightened focus on developing eco-friendly pesticides that target specific pathways in pests. The compound's oxazole moiety has demonstrated activity against certain plant pathogens, sparking investigations into its mode of action. This resonates with current searches for green chemistry solutions in agriculture.

Analytical characterization of 2228152-00-7 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for ensuring the compound's quality and reproducibility, which are critical factors in both academic and industrial settings. The rise of quality by design (QbD) principles in chemical manufacturing further underscores the need for rigorous analytical protocols when working with such specialized molecules.

In material science, the oxazole-amine structure of this compound has shown promise in the development of organic electronic materials. Its potential applications in OLED technology and conductive polymers are being explored, coinciding with the increasing demand for energy-efficient materials. This interdisciplinary relevance makes 5-(2-methylbutan-2-yl)-1,2-oxazol-4-amine a compound of interest across multiple scientific domains.

From a commercial standpoint, the availability of CAS 2228152-00-7 through specialized chemical suppliers has facilitated its adoption in research programs worldwide. The compound is often listed under categories such as pharmaceutical intermediates and fine chemicals, reflecting its diverse utility. Recent trends in custom synthesis services have also made it more accessible to smaller research entities, democratizing innovation in chemical sciences.

Environmental and safety considerations regarding 5-(2-methylbutan-2-yl)-1,2-oxazol-4-amine are typically addressed through standard laboratory safety protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment (PPE) is recommended when working with this compound, as with all laboratory chemicals. This aligns with the broader scientific community's emphasis on responsible research practices.

The future research directions for 2228152-00-7 may include exploration of its biological activity spectrum through in vitro assays and molecular docking studies. With artificial intelligence gaining traction in drug discovery, computational predictions about this compound's interactions with biological targets could accelerate its development. This intersection of computational chemistry and experimental validation represents a cutting-edge approach in modern chemical research.

In conclusion, 5-(2-methylbutan-2-yl)-1,2-oxazol-4-amine (CAS No. 2228152-00-7) stands as a compelling example of how specialty chemicals can bridge multiple scientific disciplines. Its applications ranging from medicinal chemistry to material science highlight the compound's versatility, while ongoing research continues to uncover new potential uses. As scientific inquiry progresses, this molecule will likely maintain its relevance in addressing some of the most pressing challenges in chemistry and beyond.